Cas no 4364-02-7 (2-(4-Methoxyphenyl)quinoline-4-carboxylic acid)

• Product Name: 2-(4-Methoxyphenyl)quinoline-4-carboxylic acid
• CAS No: 4364-02-7
• MF: C₁₇H₁₃NO₃
• MW: 279.290024518967
• MDL: MFCD00160581
• CID: 331543
• PubChem ID: 676325
• Update Time: 2025-04-23

2-(4-Methoxyphenyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)quinoline-4-carboxylic acid
• 2-(4-Methoxyphenyl)-4-quinolinecarboxylic acid
• 4-Quinolinecarboxylicacid, 2-(4-methoxyphenyl)-
• NCGC00276472-01
• BDBM50097112
• Z56174526
• AB01276973-01
• CHEMBL149961
• EN300-00803
• 4364-02-7
• SCHEMBL116026
• CCG-202937
• F0267-4406
• KSC-19-181
• 4'-Methoxycinchophen
• SR-01000597040-1
• 3Y-0940
• 2-(4-methoxyphenyl)-quinoline-4-carboxylic acid
• 2-(4-Methoxy-phenyl)-quinoline-4-carboxylic acid
• SR-01000597040
• FT-0635247
• MFCD00160581
• AKOS000121627
• 2-(4-Methoxyphenyl)quinoline-4-carboxylicacid
• DTXSID80350277
• AK-968/37166243
• Oprea1_135261
• KUC108632N
• Oprea1_106318
• J-506050
• 4-Quinolinecarboxylic acid, 2-(4-methoxyphenyl)-
• SB70217
• ZCNPYYVKVXSLQF-UHFFFAOYSA-N

• MDL： MFCD00160581
• Inchi： 1S/C17H13NO3/c1-21-12-8-6-11(7-9-12)16-10-14(17(19)20)13-4-2-3-5-15(13)18-16/h2-10H,1H3,(H,19,20)
• InChI Key： ZCNPYYVKVXSLQF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=C(C(=O)O)C2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 279.09000
• Monoisotopic Mass: 279.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Melting Point: 210
• PSA: 59.42000
• LogP: 3.60860

2-(4-Methoxyphenyl)quinoline-4-carboxylic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(4-Methoxyphenyl)quinoline-4-carboxylic acid

2-(4-Methoxyphenyl)quinoline-4-carboxylic acid: A Comprehensive Overview

The compound with CAS No 4364-02-7, known as 2-(4-Methoxyphenyl)quinoline-4-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug discovery and material science. The molecule consists of a quinoline ring system substituted with a methoxyphenyl group at position 2 and a carboxylic acid group at position 4, making it a versatile building block for various chemical modifications.

Recent studies have highlighted the importance of quinoline derivatives in medicinal chemistry, particularly in the development of anti-cancer agents. The presence of the methoxyphenyl group introduces electronic and steric effects that can modulate the biological activity of the compound. Researchers have explored the potential of 2-(4-Methoxyphenyl)quinoline-4-carboxylic acid as a lead compound for designing inhibitors targeting specific enzymes involved in cancer progression.

In terms of synthesis, this compound can be prepared through various routes, including condensation reactions and coupling methods. The synthesis typically involves the reaction of o-methoxybenzaldehyde with appropriate quinoline derivatives under controlled conditions to form the desired product. The carboxylic acid group can be introduced via oxidation or other functional group transformations, depending on the starting materials used.

The structural versatility of 2-(4-Methoxyphenyl)quinoline-4-carboxylic acid allows for further derivatization, enabling the creation of libraries of related compounds for high-throughput screening in drug discovery. This approach has been instrumental in identifying novel bioactive molecules with improved potency and selectivity.

Recent advancements in computational chemistry have also contributed to understanding the molecular interactions of this compound with biological targets. Molecular docking studies have revealed potential binding modes that could guide the design of more effective drug candidates.

In conclusion, 2-(4-Methoxyphenyl)quinoline-4-carboxylic acid represents a promising scaffold for exploring new therapeutic agents and materials. Its unique combination of structural features and biological activity makes it a valuable subject for ongoing research in academia and industry alike.